Cas no 2228226-55-7 (2,2-Difluoro-3-methylpentan-1-ol)

• Product Name: 2,2-Difluoro-3-methylpentan-1-ol
• CAS No: 2228226-55-7
• MF: C₆H₁₂F₂O
• MW: 138.155689239502
• CID: 5777990
• PubChem ID: 146950398
• Update Time: 2025-10-31

2,2-Difluoro-3-methylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1945411
• 2,2-difluoro-3-methylpentan-1-ol
• 2228226-55-7
• 2,2-Difluoro-3-methylpentan-1-ol

• Inchi： 1S/C6H12F2O/c1-3-5(2)6(7,8)4-9/h5,9H,3-4H2,1-2H3
• InChI Key： AIPPIPHSVRGGBS-UHFFFAOYSA-N
• SMILES： FC(CO)(C(C)CC)F

Computed Properties

• Exact Mass: 138.08562133g/mol
• Monoisotopic Mass: 138.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2,2-Difluoro-3-methylpentan-1-ol

Introduction to 2,2-Difluoro-3-methylpentan-1-ol (CAS No. 2228226-55-7)

2,2-Difluoro-3-methylpentan-1-ol, with the CAS number 2228226-55-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its difluoro and methyl substitutions, which confer specific reactivity and stability profiles that are of great interest to researchers and industry professionals.

The molecular structure of 2,2-Difluoro-3-methylpentan-1-ol consists of a five-carbon chain with two fluorine atoms attached to the second carbon and a methyl group on the third carbon. The presence of these functional groups imparts distinct physical and chemical properties to the molecule. For instance, the fluorine atoms enhance the compound's hydrophobicity and lipophilicity, making it suitable for applications where these properties are advantageous.

In the realm of pharmaceutical research, 2,2-Difluoro-3-methylpentan-1-ol has shown promise as a building block for the synthesis of novel drugs. Fluorinated compounds are known for their ability to modulate biological activity and improve pharmacokinetic properties such as metabolic stability and bioavailability. Recent studies have explored the use of this compound in the development of antiviral agents, where its unique structure can enhance binding affinity to target proteins.

Beyond pharmaceuticals, 2,2-Difluoro-3-methylpentan-1-ol has found applications in materials science. Its fluorinated nature makes it an excellent candidate for the synthesis of advanced materials with improved surface properties. For example, researchers have utilized this compound to create coatings with enhanced water-repellent and anti-fouling characteristics. These coatings have potential applications in industries such as automotive, aerospace, and marine technology.

The synthesis of 2,2-Difluoro-3-methylpentan-1-ol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the fluorination of appropriate precursors followed by functional group manipulation to achieve the desired structure. Advances in green chemistry have also led to more sustainable methods for producing this compound, reducing environmental impact and improving overall efficiency.

In terms of safety and handling, while 2,2-Difluoro-3-methylpentan-1-ol is not classified as a hazardous material, it is important to follow standard laboratory practices when working with it. Proper personal protective equipment (PPE) should be used, and adequate ventilation is recommended to minimize exposure risks.

The ongoing research into 2,2-Difluoro-3-methylpentan-1-ol continues to uncover new possibilities for its use. For instance, recent studies have investigated its potential as a chiral auxiliary in asymmetric synthesis, where its unique stereochemistry can facilitate the selective formation of enantiomers. This property is particularly valuable in the production of chiral drugs and fine chemicals.

In conclusion, 2,2-Difluoro-3-methylpentan-1-ol (CAS No. 2228226-55-7) is a versatile compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new methods for its synthesis and novel applications continue to emerge, this compound is likely to play an increasingly important role in various scientific and industrial fields.